![molecular formula C24H26N2O B5151228 3-{1-[4-(benzyloxy)benzyl]-2-piperidinyl}pyridine](/img/structure/B5151228.png)
3-{1-[4-(benzyloxy)benzyl]-2-piperidinyl}pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{1-[4-(benzyloxy)benzyl]-2-piperidinyl}pyridine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound, commonly referred to as BZP, is a piperazine derivative that has been synthesized for various purposes, including as a potential drug candidate. In
Mechanism of Action
BZP is believed to exert its effects on the central nervous system by acting as a stimulant. It is thought to increase the release of dopamine and serotonin, which are neurotransmitters involved in mood regulation and reward pathways. BZP has also been shown to interact with various serotonin receptors, including 5-HT1A, 5-HT2A, and 5-HT2C.
Biochemical and Physiological Effects:
BZP has been shown to have various biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to induce changes in mood and behavior, including increased alertness, euphoria, and sociability. However, these effects are typically short-lived and can be followed by a period of fatigue and depression.
Advantages and Limitations for Lab Experiments
BZP has several advantages as a research tool, including its relatively simple synthesis method and its ability to interact with various serotonin receptors. However, its psychoactive effects can be a limitation, as they can interfere with experimental outcomes. Additionally, the use of BZP in research requires careful consideration of ethical and safety concerns.
Future Directions
Future research on BZP could focus on its potential use as a drug candidate for various conditions, including depression and addiction. Additionally, further studies could explore the interaction of BZP with various serotonin receptors and its effects on neurotransmitter release. Finally, research could focus on the development of safer and more effective piperazine derivatives for use in scientific research.
Synthesis Methods
The synthesis of BZP involves the reaction of 4-(benzyloxy)benzyl chloride with 2-piperidinylmagnesium bromide, followed by the addition of pyridine. This method has been optimized to produce high yields of pure BZP. The synthesis of BZP is relatively straightforward and can be performed in a laboratory setting with standard equipment and reagents.
Scientific Research Applications
BZP has been studied for its potential use as a drug candidate for various conditions, including depression, anxiety, and addiction. However, due to its psychoactive effects, it has not been approved for clinical use. BZP has also been studied for its effects on the central nervous system, including its interaction with serotonin receptors. Additionally, BZP has been used as a research tool to study the effects of piperazine derivatives on biological systems.
properties
IUPAC Name |
3-[1-[(4-phenylmethoxyphenyl)methyl]piperidin-2-yl]pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O/c1-2-7-21(8-3-1)19-27-23-13-11-20(12-14-23)18-26-16-5-4-10-24(26)22-9-6-15-25-17-22/h1-3,6-9,11-15,17,24H,4-5,10,16,18-19H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIVROWHLXHWKAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C2=CN=CC=C2)CC3=CC=C(C=C3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{1-[4-(Benzyloxy)benzyl]-2-piperidinyl}pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.